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Compound of Interest

Compound Name: 2-Pentylfuran

CAS No.: 64079-01-2

Cat. No.: B7767326

Get Quote

This guide provides a detailed analysis of the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for 2-Pentylfuran (C₉H₁₄O). It is intended for researchers, scientists,

and professionals in drug development and related fields, offering a comprehensive resource

for the structural elucidation of this compound through modern spectroscopic techniques.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and

Mass Spectrometry for 2-Pentylfuran.

Table 1: ¹H NMR Data for 2-Pentylfuran
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

7.28 t 1H H-5 (furan)

6.26 dd 1H H-4 (furan)

5.96 d 1H H-3 (furan)

2.62 t 2H -CH₂- (alpha to furan)

1.64 m 2H -CH₂- (beta to furan)

1.33 m 4H -CH₂-CH₂-

0.90 t 3H -CH₃

Solvent: CDCl₃, Frequency: 400 MHz. Data sourced from PubChem CID 19602.[1]

Table 2: ¹³C NMR Data for 2-Pentylfuran

Chemical Shift (δ, ppm) Assignment

156.68 C-2 (furan)

140.64 C-5 (furan)

110.04 C-4 (furan)

104.56 C-3 (furan)

31.45 -CH₂-

28.02 -CH₂-

27.81 -CH₂- (alpha to furan)

22.46 -CH₂-

13.98 -CH₃

Solvent: CDCl₃, Frequency: 22.53 MHz. Data sourced from PubChem CID 19602.[1]
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Table 3: Mass Spectrometry Data for 2-Pentylfuran

m/z Relative Intensity (%) Proposed Fragment

138 13.64 [M]⁺ (Molecular Ion)

95 4.48 [M - C₃H₇]⁺

82 22.04 [C₅H₆O]⁺

81 99.99 [C₅H₅O]⁺ (Base Peak)

53 9.37 [C₄H₅]⁺

Ionization: Electron Impact (EI). Data sourced from PubChem CID 19602.[1]

Experimental Protocols
Detailed methodologies for acquiring high-quality spectroscopic data are crucial for accurate

interpretation.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the steps for acquiring ¹H and ¹³C NMR spectra.

Sample Preparation:

Accurately weigh 5-25 mg of 2-Pentylfuran for ¹H NMR or 50-100 mg for ¹³C NMR.[2][3]

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g.,

Chloroform-d, CDCl₃). The use of deuterated solvents is necessary to avoid large solvent

signals that would overwhelm the analyte signals.[3][4]

Filter the solution through a pipette with a glass wool plug to remove any particulate

matter, which can degrade the quality of the magnetic field homogeneity.[2]

Transfer the filtered solution into a clean, dry 5 mm NMR tube.[2][5]
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If quantitative analysis is required, add a known amount of an internal standard, such as

tetramethylsilane (TMS).[3]

¹H NMR Data Acquisition:

Insert the sample into the NMR spectrometer.

Tune and match the probe to the ¹H frequency.

Lock onto the deuterium signal of the solvent to stabilize the magnetic field.

Shim the magnetic field to optimize its homogeneity and achieve sharp spectral lines.

Set acquisition parameters, including a spectral width of approximately 12-16 ppm, an

acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.[6]

Acquire the spectrum, typically averaging 8-16 scans for a sample of this concentration.[6]

Process the data by applying a Fourier transform, phasing the spectrum, and calibrating

the chemical shift scale using the TMS signal (0 ppm) or the residual solvent peak (7.26

ppm for CDCl₃).[6]

¹³C NMR Data Acquisition:

Following ¹H NMR, tune and match the probe to the ¹³C frequency.[7]

Use a standard proton-decoupled pulse program to simplify the spectrum by removing C-

H coupling.

Set a wider spectral width (e.g., 200-240 ppm) to encompass the full range of ¹³C chemical

shifts.[8]

Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024-4096) and

a longer relaxation delay (2-5 seconds) are typically required.[6]

Process the acquired data similarly to the ¹H spectrum.[7]

2.2 Mass Spectrometry (MS)
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This protocol describes the general procedure for obtaining an electron ionization (EI) mass

spectrum.

Sample Introduction:

For a volatile liquid like 2-Pentylfuran, the sample can be introduced into the ion source

via a gas chromatograph (GC-MS) or a direct insertion probe.[9]

The sample is vaporized by heating in a vacuum.[9]

Ionization:

In the ion source, the gaseous molecules are bombarded with a high-energy electron

beam (typically 70 eV).[10]

This process ejects an electron from the molecule, forming a positively charged molecular

ion ([M]⁺), which is a radical cation.[9][10]

Mass Analysis:

The newly formed ions are accelerated by an electric field into the mass analyzer.[9]

A magnetic field deflects the ions based on their mass-to-charge ratio (m/z). Lighter ions

are deflected more than heavier ones.[10]

Detection:

The separated ions strike a detector, which generates a signal proportional to the number

of ions.[10]

The instrument records the abundance of each ion at a specific m/z value, generating the

mass spectrum.

Visualized Workflows and Pathways
3.1 Spectroscopic Analysis Workflow
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The following diagram illustrates the logical workflow from sample preparation to final structural

confirmation using spectroscopic methods.
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Click to download full resolution via product page

Fig. 1: Logical workflow for spectroscopic data analysis.

3.2 Mass Spectrometry Fragmentation Pathway

The fragmentation of 2-Pentylfuran under electron impact primarily involves cleavage of the

pentyl side chain. The base peak at m/z 81 is characteristic of alkylfurans and results from a

McLafferty-type rearrangement followed by cleavage.
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Click to download full resolution via product page

Fig. 2: Proposed MS fragmentation pathway for 2-Pentylfuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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